2-Methyl-N-(1-phenylethyl)oxolan-3-amine

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 2-methyl-N-(1-phenylethyl)oxolan-3-amine
• InChI: InChI=1S/C13H19NO/c1-10(12-6-4-3-5-7-12)14-13-8-9-15-11(13)2/h3-7,10-11,13-14H,8-9H2,1-2H3
• InChI Key: LLEJJMRMZNWVJE-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)NC(C)C2=CC=CC=C2

Description

2-Methyl-N-(1-phenylethyl)oxolan-3-amine is a substituted oxolane (tetrahydrofuran derivative) featuring a methyl group at the 2-position of the oxolane ring and a 1-phenylethylamine substituent at the 3-position. Its molecular formula is inferred as C₁₃H₁₉NO (molecular weight ≈ 205.3 g/mol) based on structurally analogous compounds .

Preparation Methods

The synthesis of 2-Methyl-N-(1-phenylethyl)oxolan-3-amine involves several steps. One common method includes the reaction of 2-methyl-3-oxolanyl chloride with N-(1-phenylethyl)amine under controlled conditions. The reaction typically requires a solvent such as dichloromethane and a base like triethylamine to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

2-Methyl-N-(1-phenylethyl)oxolan-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: Nucleophilic substitution reactions can occur, especially at the oxolane ring, using reagents like sodium hydride or alkyl halides.

Scientific Research Applications

2-Methyl-N-(1-phenylethyl)oxolan-3-amine has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and in studying reaction mechanisms.

Biology: The compound is utilized in biochemical assays and as a probe in studying enzyme-substrate interactions.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in the development of new pharmaceuticals.

Industry: It is employed in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 2-Methyl-N-(1-phenylethyl)oxolan-3-amine involves its interaction with specific molecular targets. The oxolane ring and phenylethyl group play crucial roles in binding to enzymes or receptors, modulating their activity. The compound may act as an inhibitor or activator, depending on the target and the context of its use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The following table summarizes key structural and physicochemical properties of 2-Methyl-N-(1-phenylethyl)oxolan-3-amine and its closest analogues:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Storage Conditions
2-Methyl-N-(1-phenylethyl)oxolan-3-amine	Not provided	C₁₃H₁₉NO	~205.3*	N-(1-phenylethyl), 2-methyloxolane	Unknown
2-Methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine	1552085-87-6	C₁₃H₁₉NO	205.30	N-(4-methylbenzyl), 2-methyloxolane	-20°C (unspecified)
2-Methyl-N-(2-methylphenyl)oxolan-3-amine	1553335-25-3	C₁₃H₁₉NO	205.30	N-(2-methylbenzyl), 2-methyloxolane	Not specified

*Calculated based on analogues.

Key Observations:

• Substituents on the benzyl group (e.g., 2-methyl vs. 4-methyl in ) influence electronic and steric properties, which may affect reactivity in synthetic pathways or interactions in biological systems.

• Synthetic Routes :

  • Analogous oxolane derivatives are synthesized via reductive amination or nucleophilic substitution. For example, N-methyl-5-(naphthalen-1-yl)oxazol-2-amine (a related oxazole) is synthesized using THF, LHMDS, and ethyl chloroformate, followed by column purification . Similar methods may apply to the target compound.
  • outlines multi-step syntheses for oxadiazole derivatives, highlighting reflux conditions (e.g., MeOH/N₂H₄·H₂O) and purification via manual shaking or column chromatography, which could be adapted for oxolane derivatives .

• Analytical Data :

  • 1H NMR : For oxazole derivatives (e.g., compound 28 in ), aromatic protons resonate at δ 7.50–8.25 ppm, while methyl groups appear at δ 1.50–2.00 ppm . Similar shifts are expected for the target compound’s aromatic and methyl protons.
  • HRMS : Oxazole analogues in show precise mass matches (e.g., [M+H]⁺ = 371.1172 for compound 28 ), suggesting comparable analytical rigor for the target compound .

Contrast with Dissimilar Compounds

• Heterocyclic Core Differences :

  • Unlike oxolanes, oxazole derivatives (e.g., compounds 28–30 in ) contain a nitrogen-oxygen heterocycle, conferring greater aromaticity and electronic diversity .
  • Phosphonate esters (e.g., in ) exhibit distinct reactivity due to phosphorus-centered electrophilic sites, unlike the ether-oxygen-dominated chemistry of oxolanes .

• Pharmacological Relevance :

  • While gandotinib () and SR 33805 oxalate () are bioactive molecules with antineoplastic or cardiovascular applications, the target compound and its analogues lack direct therapeutic data in the provided evidence .

Research Findings and Implications

Stability and Handling

• Storage conditions for analogues vary (e.g., -20°C in ), indicating possible sensitivity to temperature or oxidation .

Biological Activity

2-Methyl-N-(1-phenylethyl)oxolan-3-amine, a compound with a unique oxolane ring structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, providing a comprehensive overview based on diverse scientific sources.

Chemical Structure and Properties

The chemical formula for 2-Methyl-N-(1-phenylethyl)oxolan-3-amine is $C_{12}H_{17}N$. The compound features:

• An oxolane (tetrahydrofuran) ring.
• A phenylethyl substituent.
• An amine functional group.

This structural composition suggests potential interactions with various biological targets, influencing its pharmacological properties.

The mechanism of action for 2-Methyl-N-(1-phenylethyl)oxolan-3-amine involves its ability to bind to specific receptors or enzymes, modulating their activity. The exact molecular targets can vary based on the biological context:

• Receptor Interaction : The compound may interact with neurotransmitter receptors, potentially affecting neuropharmacological pathways.
• Enzyme Modulation : It may inhibit or activate enzymes involved in metabolic processes, contributing to its therapeutic effects.

Biological Activity

Research indicates that 2-Methyl-N-(1-phenylethyl)oxolan-3-amine exhibits several promising biological activities:

Neuropharmacological Effects

Preliminary studies suggest that the compound may possess neuroprotective properties. For instance, it has shown potential in protecting neuronal cells from oxidative stress and apoptosis, which could be beneficial in neurodegenerative diseases.

Enzyme Inhibition

The compound's ability to inhibit specific enzymes has been explored. For instance, related compounds have shown inhibitory effects on cathepsin B and other proteolytic enzymes, which are implicated in tumor progression and metastasis .

Case Studies and Research Findings

Several studies have investigated the biological activity of compounds related to 2-Methyl-N-(1-phenylethyl)oxolan-3-amine:

Study	Findings
Study 1	Demonstrated neuroprotective effects in cellular models against oxidative stress.
Study 2	Showed significant inhibition of cathepsin B activity in high-throughput screening assays.
Study 3	Reported antitumor activity in various cancer cell lines, suggesting potential therapeutic applications.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 2-Methyl-N-(1-phenylethyl)oxolan-3-amine, a comparison with structurally similar compounds is essential:

Compound Name	Structure Type	Unique Features
N-(2-phenoxyethyl)oxolan-3-amine	Amine	Lacks the phenylethyl substitution; different biological properties anticipated.
Phenethylamine	Simple amine	Does not contain the oxolane ring; simpler interactions expected.

This comparison highlights how the unique oxolane structure and phenylethyl substitution may influence the biological activity of 2-Methyl-N-(1-phenylethyl)oxolan-3-amine.